5-Methoxy-3-methyl-1H-indole-2-carboxylic acid

• IUPAC Name: 5-methoxy-3-methyl-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C11H11NO3/c1-6-8-5-7(15-2)3-4-9(8)12-10(6)11(13)14/h3-5,12H,1-2H3,(H,13,14)
• InChI Key: CPXMQDRGVOOXSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)OC)C(=O)O
• Molecular Formula: C11H11NO3
• DSSTOX Substance ID: DTXSID80357246
• Molecular Weight: 205.21 g/mol
• CAS RN: 16381-50-3

Description

5-Methoxy-3-methyl-1H-indole-2-carboxylic acid, or 5-MeOMe-ICA, is a derivative of indole-2-carboxylic acid (ICA). It is a naturally occurring compound found in many plants and animals, including humans. 5-MeOMe-ICA is a versatile compound that has a variety of applications in scientific research and laboratory experiments.

Scientific Research Applications

• Synthesis of Novel Compounds :

  • 5-Methoxy-3-methyl-1H-indole-2-carboxylic acid has been used in the synthesis of novel indole-benzimidazole derivatives, showcasing its utility in creating complex molecular structures (Wang et al., 2016).
  • It has also been involved in the regioselective synthesis of 3-aryl-5-(1H-indole-3-carbonyl)-4-hydroxyfuroic acids, indicating its potential in the synthesis of insulin receptor activators (Chou et al., 2006).

• Characterization and Computational Studies :

  • Methyl 5-methoxy-1H-indole-2-carboxylate (MMIC), derived from 5-methoxyindole-2-carboxylic acid, underwent extensive spectroscopic profiling (FT-IR, FT-Raman, UV, 1H, and 13C NMR) and computational studies, revealing its electronic nature and potential as a precursor to biologically active molecules (Almutairi et al., 2017).

• Molecular Docking Studies :

  • The compound has been used as a core compound in the synthesis of 5-chloro-1-(1H-indole-2-yl)-3-methyl-4,5-dihydro-1H-pyrazole-4-carbxylic acids, and molecular docking studies were carried out to predict the binding interactions with target proteins, demonstrating its relevance in drug design (Reddy et al., 2022).

• Exploring Chemical Reactivity :

  • Research involving the Rh(III)-catalyzed selective coupling of N-methoxy-1H-indole-1-carboxamide and aryl boronic acids showcased the compound's versatility in chemical reactions, opening up new pathways for synthetic chemistry (Zheng et al., 2014).

• Potential in Pharmacological Applications :

  • Indole derivatives, including those related to this compound, have demonstrated biological activities such as anti-inflammatory and antimicrobial effects, suggesting a potential role in pharmacological applications (Nakkady et al., 2000).

Mechanism of Action

Target of Action

It’s known that indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets through various mechanisms, often resulting in changes in cellular function . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities .

Result of Action

Indole derivatives are known to have diverse biological activities, suggesting that they can induce a variety of molecular and cellular effects .

Safety and Hazards

While specific safety and hazard information for 5-Methoxy-3-methyl-1H-indole-2-carboxylic acid is not available, it’s important to handle all chemical compounds with appropriate safety measures. This includes wearing suitable gloves, eye protection, and protective clothing.

Future Directions

Indole derivatives have shown potential in various fields, particularly in medicine due to their biological activity. Future research could focus on exploring the therapeutic potential of 5-Methoxy-3-methyl-1H-indole-2-carboxylic acid and its derivatives.